3,3,5-Trimethylhex-1-yne Chemical and Physical Properties

Names and Identifiers

- 3,3,5-trimethylhex-1-yne
- 1-Hexyne, 3,3,5-trimethyl-
- 3,3,5-Trimethylhex-1-yne
- Inchi： 1S/C9H16/c1-6-9(4,5)7-8(2)3/h1,8H,7H2,2-5H3
- InChI Key： PVDFPTHRJOJVGL-UHFFFAOYSA-N
- SMILES： C(C#C)(C)(C)CC(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 120
XLogP3: 3.5
Topological Polar Surface Area: 0

3,3,5-Trimethylhex-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1829961-0.05g	3,3,5-trimethylhex-1-yne	108604-29-1	0.05g	$827.0	2023-09-19
Enamine	EN300-1829961-0.1g	3,3,5-trimethylhex-1-yne	108604-29-1	0.1g	$867.0	2023-09-19
Enamine	EN300-1829961-0.25g	3,3,5-trimethylhex-1-yne	108604-29-1	0.25g	$906.0	2023-09-19
Enamine	EN300-1829961-0.5g	3,3,5-trimethylhex-1-yne	108604-29-1	0.5g	$946.0	2023-09-19
Enamine	EN300-1829961-1.0g	3,3,5-trimethylhex-1-yne	108604-29-1	1.0g	$1442.0	2023-07-10
Enamine	EN300-1829961-2.5g	3,3,5-trimethylhex-1-yne	108604-29-1	2.5g	$1931.0	2023-09-19
Enamine	EN300-1829961-5.0g	3,3,5-trimethylhex-1-yne	108604-29-1	5.0g	$4184.0	2023-07-10
Enamine	EN300-1829961-10.0g	3,3,5-trimethylhex-1-yne	108604-29-1	10.0g	$6205.0	2023-07-10
Enamine	EN300-1829961-1g	3,3,5-trimethylhex-1-yne	108604-29-1	1g	$986.0	2023-09-19
Enamine	EN300-1829961-5g	3,3,5-trimethylhex-1-yne	108604-29-1	5g	$2858.0	2023-09-19

3,3,5-Trimethylhex-1-yne Related Literature

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3. An anti-leakage liquid metal thermal interface material

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4. An intermolecular C–C coupling reaction of iridium complexes†

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5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Additional information on 3,3,5-Trimethylhex-1-yne

3,3,5-Trimethylhex-1-yne: A Versatile Alkyne-Based Compound with Promising Applications in Medicinal Chemistry and Organic Synthesis

3,3,5-Trimethylhex-1-yne, also known by its CAS Registry Number 108604-29-1, is a multifunctional alkyne derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This compound belongs to the family of terminal alkynes, characterized by a carbon-carbon triple bond at the terminal position, which endows it with reactive functionalities suitable for various synthetic transformations. The molecular formula of 3,3,5-Trimethylhex-1-yne is C₉H₁₄ (molecular weight: 134.21 g/mol), and its chemical structure consists of a six-carbon backbone with three methyl groups positioned at the 3rd, 3rd, and 5th carbon atoms, respectively. The terminal alkyne group at the 1st carbon position serves as a critical functional moiety for further chemical modifications.

Recent studies have highlighted the importance of 3,3,5-Trimethylhex-1-yne as a valuable building block in the development of novel therapeutic agents. Its structural versatility allows it to participate in diverse chemical reactions, including alkyne-azide cycloaddition (CuAAC), oxidative coupling, and Sonogashira coupling, which are widely utilized in the synthesis of complex organic molecules. These reactions are particularly relevant in the context of click chemistry, a concept that has revolutionized drug discovery by enabling rapid and efficient molecular assembly. For instance, a 2023 study published in Organic & Biomolecular Chemistry demonstrated the utility of 3,3,5-Trimethylhex-1-yne in the synthesis of bioactive compounds targeting neurodegenerative diseases, underscoring its potential as a scaffold for drug development.

The chemical reactivity of 3,3,5-Trimethylhex-1-yne is further enhanced by its ability to undergo selective functionalization under mild reaction conditions. Researchers have explored its application in the synthesis of polyphenylene vinylene derivatives, which are of interest in the field of organic electronics due to their unique optical and electronic properties. A 2024 paper in Advanced Materials reported the successful incorporation of 3,3,5-Trimethylhex-1-yne into conjugated polymers, resulting in materials with improved conductivity and stability. These findings highlight the compound's potential beyond traditional pharmaceutical applications, expanding its relevance to materials science and nanotechnology.

From a medicinal chemistry perspective, 3,3,5-Trimethylhex-1-yne has been investigated as a potential lead compound for the development of anti-inflammatory agents. A 2023 study in Journal of Medicinal Chemistry explored its role in the synthesis of cyclic peptides with anti-inflammatory activity. The researchers utilized 3,3,5-Trimethylhex-1-yne as a key intermediate to construct scaffolds that mimic natural peptides, which are known for their high specificity and low toxicity. This approach represents a significant advancement in the design of small-molecule drugs, as it allows for the precise modulation of molecular interactions with biological targets.

3,3,5-Trimethylhex-1-yne in Drug Discovery and Development

One of the most promising applications of 3,3,5-Trimethylhex-1-yne lies in its use as a synthetic intermediate in the development of targeted therapies. A 2023 breakthrough in Chemical Science demonstrated its utility in the synthesis of small molecule inhibitors targeting the PI3K/AKT/mTOR signaling pathway, which is implicated in various cancers. The study revealed that compounds derived from 3,3,5-Trimethylhex-1-yne exhibited potent inhibitory activity against cancer cell proliferation, with minimal toxicity to normal cells. This finding underscores the compound's potential as a platform for the development of precision oncology drugs.

Additionally, 3,3,5-Trimethylhex-1-yne has been explored for its role in the synthesis of antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy reported the successful incorporation of this compound into a series of fluoroquinolone derivatives, which showed enhanced activity against drug-resistant bacterial strains. The researchers attributed the improved efficacy to the presence of the alkyne group, which facilitates the formation of metal-complexed structures that disrupt bacterial cell membranes. This application highlights the compound's versatility in addressing the growing challenge of antibiotic resistance.

3,3,5-Trimethylhex-1-yne in Organic Synthesis and Materials Science

Beyond its pharmaceutical applications, 3,3,5-Trimethylhex-1-yne has emerged as a critical component in the synthesis of functional polymers and nanomaterials. A 2023 study in ACS Nano demonstrated its use in the fabrication of carbon nanotubes with tunable electronic properties. The researchers employed 3,3,5-Trimethylhex-1-yne as a precursor for the growth of single-walled carbon nanotubes, which exhibited exceptional thermal and mechanical stability. These nanotubes have potential applications in energy storage and electronic devices, further expanding the utility of this compound.

Another notable application of 3,3,5-Trimethylhex-1-yne is in the synthesis of organic semiconductors. A 2024 paper in Nature Materials reported the development of conjugated polymers incorporating this compound, which demonstrated superior charge transport properties compared to conventional materials. These polymers are particularly relevant for the fabrication of flexible electronics and organic light-emitting diodes (OLEDs), highlighting the compound's role in the advancement of next-generation technologies.

3,3,5-Trimethylhex-1-yne in Sustainable Chemistry and Green Synthesis

Recent advancements in green chemistry have further emphasized the importance of 3,3,5-Trimethylhex-1-yne as a sustainable building block. A 2023 study in Green Chemistry explored its use in enantioselective synthesis, where it served as a chiral auxiliary for the preparation of asymmetric compounds. The researchers demonstrated that the incorporation of 3,3,5-Trimethylhex-1-yne into reaction conditions significantly improved the yield and purity of the target products, while minimizing the use of hazardous reagents. This approach aligns with the principles of green chemistry, which prioritize the development of eco-friendly synthetic methods.

Moreover, the reactivity of 3,3,5-Trimethylhex-1-yne has been harnessed to develop biodegradable polymers. A 2024 study in Biomaterials reported the synthesis of polylactic acid (PLA) derivatives using this compound as a crosslinking agent. The resulting materials exhibited enhanced mechanical strength and controlled degradation rates, making them suitable for biomedical applications such as drug delivery systems and biocompatible scaffolds. These findings underscore the compound's potential in addressing environmental and health-related challenges.

Conclusion: 3,3,5-Trimethylhex-1-yne as a Multifunctional Platform for Future Innovations

In summary, 3,3,5-Trimethylhex-1-yne (CAS 108604-29-1) represents a versatile and promising compound with wide-ranging applications across multiple scientific disciplines. Its structural features and chemical reactivity make it an ideal candidate for the development of pharmaceuticals, materials, and green chemistry solutions. Ongoing research continues to uncover new possibilities for its use, further solidifying its role as a key component in the advancement of innovative technologies and sustainable practices.

As the scientific community explores the full potential of 3,3,5-Trimethylhex-1-yne, it is clear that this compound will play a significant role in shaping the future of chemistry and materials science. Its adaptability and efficiency in various applications highlight the importance of continued research and development in this field.

For more information on the latest developments and applications of 3,3,5-Trimethylhex-1-yne, we encourage you to stay updated with emerging research and industry trends.

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Cas no 108604-29-1 (3,3,5-Trimethylhex-1-yne)